10.1039/D3CC04389D | Reply to the ‘Comment on “CO2 as oxidant: an unusual light-assisted catalyst free oxidation of aldehydes to acids under mild conditions”’ by S. R. Khan, S. Saini, K. Naresh, A. Kumari, V. Aniya, P. K. Khatri, A. Ray and S. L. Jain, Chem. Commun., 2022, 58, 2208

Reply to the ‘Comment on “CO2 as oxidant: an unusual light-assisted catalyst free oxidation of aldehydes to acids under mild conditions”’ by S. R. Khan, S. Saini, K. Naresh, A. Kumari, V. Aniya, P. K. Khatri, A. Ray and S. L. Jain, Chem. Commun., 2022, 58, 2208

Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04389D

Abstract

Our recent Communication (S. R. Khan et al., Chem. Commun., 2022, 58, 2208) suggested that CO₂ can be used as a potential oxidant under light irradiation without using any catalyst for the oxidation of aldehydes to acids at room temperature. The Comment based on the published literature on the catalytic oxidation of aromatic aldehydes by CO₂ and thermodynamical data argued on the realism of the experimental data.

Reply to the ‘Comment on “CO2 as oxidant: an unusual light-assisted catalyst free oxidation of aldehydes to acids under mild conditions”’ by S. R. Khan, S. Saini, K. Naresh, A. Kumari, V. Aniya, P. K. Khatri, A. Ray and S. L. Jain, Chem. Commun., 2022, 58, 2208

Share View Original Text

Recommended Literature

[1] Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡ Lu Shin Wong,Krzysztof Okrasa,Jason MicklefieldOrg. Biomol. Chem., 2010,8, 782-787 10.1039/B916773K
[2] Mass median particle size determination of an active compound in a binary mixture using near-infrared spectroscopy Anal. Commun., 1998,35, 133-134 10.1039/A800739J
[3] Layer reduction method for fabricating Pd-coated Ni foams as high-performance ethanol electrode for anion-exchange membrane fuel cells† Yinshi Li,Yaling HeRSC Adv., 2014,4, 16879-16884 10.1039/C4RA01399A
[4] Engineered metalloregulation of azide binding affinity and reduction potential of horse heart myoglobin Christie L. Hunter,A. Grant MaukDalton Trans., 2013,42, 3151-3155 10.1039/C2DT32558F
[5] A nanodrug incorporating siRNA PD-L1 and Birinapant for enhancing tumor immunotherapy Yujun Cai,Fengze Sun,Jiaxin Chen,Xintao ShuaiBiomater. Sci., 2021,9, 8007-8018 10.1039/D1BM01299A
[6] Combining catalysis and computational fluid dynamics towards improved process design for ethanol dehydration† Matthew E. Potter,Lindsay-Marie Armstrong,Robert RajaCatal. Sci. Technol., 2018,8, 6163-6172 10.1039/C8CY01564C
[7] New PCBM/carbon based electron transport layer for perovskite solar cells Abdullah Al Mamun,Tanzila Tasnim Ava,Kai Zhang,Helmut Baumgart,Gon NamkoongPhys. Chem. Chem. Phys., 2017,19, 17960-17966 10.1039/C7CP02523H
[8] Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation† Dongxiao Chen,Yuxiang BuPhys. Chem. Chem. Phys., 2019,21, 20095-20106 10.1039/C9CP03234G
[9] Calculation of exchange couplings in the electronically excited state of molecular three-spin systems† Michael Franz,Frank Neese,Sabine RichertChem. Sci., 2022,13, 12358-12366 10.1039/D2SC04701B
[10] Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion Chem. Commun., 1996, 1221-1222 10.1039/CC9960001221

Reply to the ‘Comment on “CO2 as oxidant: an unusual light-assisted catalyst free oxidation of aldehydes to acids under mild conditions”’ by S. R. Khan, S. Saini, K. Naresh, A. Kumari, V. Aniya, P. K. Khatri, A. Ray and S. L. Jain, Chem. Commun., 2022, 58, 2208

Abstract

Recommended Literature

Journal Name：Chemical Communications

Research Products